N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C12H14N4O/c1-4-11(17)13-6-9-5-10-8(2)15-16(3)12(10)14-7-9/h4-5,7H,1,6H2,2-3H3,(H,13,17)
• InChI Key: YBRACMAUYXAJII-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)CNC(=O)C=C)C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

“N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide” is a type of heterocyclic compound. It belongs to the group of pyrazolo[3,4-b]pyridines, which present two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives, including “N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide”, has been reported in various studies. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The molecular formula of “N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide” is C12H16N4O. The structure of this compound, like other pyrazolo[3,4-b]pyridines, is characterized by the fusion of pyridine systems.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide” involve a sequential opening/closing cascade reaction. The use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium has been highlighted.

Future Directions

The future directions for the research and development of “N-[(1,3-Dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]prop-2-enamide” and similar compounds could involve improving the processes and developing new synthesis processes. The use of new-generation solid catalysts with outstanding activity, such as amorphous carbon-supported sulfonic acid (AC-SO3H), could be explored further.